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Compound of Interest

Compound Name: 4-Hydroxyphenylacetic acid-d6

Cat. No.: B12413197 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety protocols and handling procedures for 4-
Hydroxyphenylacetic acid-d6. While this document focuses on the deuterated form, the

safety and handling information is primarily based on the more extensively documented non-

deuterated 4-Hydroxyphenylacetic acid, as their chemical and toxicological properties are

expected to be nearly identical.

Chemical and Physical Properties
A summary of the key quantitative data for 4-Hydroxyphenylacetic acid and its deuterated

analog is presented below.
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Property Value Reference

Chemical Formula C₈H₂D₆O₃

Molecular Weight 158.18 g/mol [1]

CAS Number 100287-06-7 [1][2]

Appearance
Off-white powder / Crystalline

solid
[3][4]

Melting Point 148-151 °C

Solubility

Soluble in dimethyl formamide

(~1 mg/ml) and PBS (pH 7.2)

(~10 mg/ml)

[4]

Stability
Stable under normal storage

conditions.
[3]

Toxicological Information
The toxicological properties of 4-Hydroxyphenylacetic acid have not been fully investigated[5].

However, available data indicates potential hazards.

Hazard Type Observation Reference

Acute Toxicity
Intraperitoneal LD50: 3,500

mg/kg (mouse)

Skin Irritation Causes skin irritation. [3][5]

Eye Irritation Causes serious eye irritation. [3][5]

Respiratory Irritation
May cause respiratory

irritation.
[3][5]

Sensitization
No sensitizing effects are

known.

Hazard Identification and Classification
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Based on the available safety data sheets, 4-Hydroxyphenylacetic acid is classified as a

hazardous substance.

Hazard Classification Category

Skin Corrosion/Irritation Category 2

Serious Eye Damage/Eye Irritation Category 2/2A

Specific target organ toxicity (single exposure) Category 3

Signal Word:Warning[3][5]

Hazard Statements:[3][5]

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Experimental Protocols: Safe Handling and Storage
Detailed experimental protocols for handling 4-Hydroxyphenylacetic acid-d6 should be

established based on a thorough risk assessment. The following are general guidelines derived

from safety data sheets.

4.1. Personal Protective Equipment (PPE)

A risk assessment should be conducted to determine the appropriate PPE. The following are

minimum recommendations:
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PPE Type Specification Reference

Eye/Face Protection

Wear appropriate protective

eyeglasses or chemical safety

goggles as described by

OSHA's eye and face

protection regulations in 29

CFR 1910.133 or European

Standard EN166.

[3][5]

Skin Protection

Wear appropriate protective

gloves and clothing to prevent

skin exposure. Handle with

gloves that have been

inspected prior to use.

[2][3][5]

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator should be used

when workplace conditions

warrant a respirator's use. Use

a dust mask type N95 (US) for

solids.

4.2. Handling Procedures

Handle in accordance with good industrial hygiene and safety practices.[2][5][6]

Avoid contact with skin, eyes, and clothing.[5]

Avoid inhalation of dust.

Use only in a well-ventilated area, preferably in a laboratory fume hood.[1][7]

Minimize dust generation and accumulation.[8]

Wash hands thoroughly after handling and before breaks.[3][8]

Remove contaminated clothing and wash before reuse.[8][5]
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4.3. Storage Conditions

Store in a tightly closed container.[3][5]

Keep in a cool, dry, and well-ventilated area.[2][3][8][5]

Store away from incompatible materials such as bases, acid chlorides, acid anhydrides, and

oxidizing agents.[8][5]

Emergency Procedures
5.1. First-Aid Measures
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Exposure Route First-Aid Procedure Reference

Inhalation

Remove to fresh air. If

breathing is difficult, give

oxygen. If not breathing, give

artificial respiration. Seek

medical attention.

[1][3][5][6]

Skin Contact

Immediately wash skin with

soap and plenty of water for at

least 15 minutes. Remove

contaminated clothing. Seek

medical attention if irritation

develops.

[1][2][3][6]

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids.

Remove contact lenses if

present and easy to do. Seek

medical attention.

[1][2][3][5][6]

Ingestion

Do NOT induce vomiting.

Never give anything by mouth

to an unconscious person.

Rinse mouth with water. Seek

medical attention.

[1][2][6]

5.2. Accidental Release Measures

Ensure adequate ventilation.

Wear appropriate personal protective equipment.

Sweep up the spilled solid material, avoiding dust generation, and place it in a suitable,

closed container for disposal.[8][5][6]

Clean the spill area thoroughly.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 11 Tech Support

https://file.medchemexpress.eu/batch_PDF/HY-N1902S/4-Hydroxyphenylacetic-acid-d6-SDS-MedChemExpress.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-4hydroxyphenylacetic-acid-CASNO-156-38-04143-EN.aspx
https://www.fishersci.com/store/msds?partNumber=AC121710250&productDescription=P-HYDROXYPHENYLACETIC+AC+25GR&vendorId=VN00032119&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://file.medchemexpress.eu/batch_PDF/HY-N1902S/4-Hydroxyphenylacetic-acid-d6-SDS-MedChemExpress.pdf
https://www.targetmol.com/attachment/sds/196701497474416682/TMID-0211
https://www.lobachemie.com/lab-chemical-msds/MSDS-4hydroxyphenylacetic-acid-CASNO-156-38-04143-EN.aspx
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://file.medchemexpress.eu/batch_PDF/HY-N1902S/4-Hydroxyphenylacetic-acid-d6-SDS-MedChemExpress.pdf
https://www.targetmol.com/attachment/sds/196701497474416682/TMID-0211
https://www.lobachemie.com/lab-chemical-msds/MSDS-4hydroxyphenylacetic-acid-CASNO-156-38-04143-EN.aspx
https://www.fishersci.com/store/msds?partNumber=AC121710250&productDescription=P-HYDROXYPHENYLACETIC+AC+25GR&vendorId=VN00032119&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://file.medchemexpress.eu/batch_PDF/HY-N1902S/4-Hydroxyphenylacetic-acid-d6-SDS-MedChemExpress.pdf
https://www.targetmol.com/attachment/sds/196701497474416682/TMID-0211
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://m.chemicalbook.com/ProductMSDSDetailCB6314323_EN.htm
https://www.fishersci.com/store/msds?partNumber=AC121710250&productDescription=P-HYDROXYPHENYLACETIC+AC+25GR&vendorId=VN00032119&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12413197?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


5.3. Fire-Fighting Measures

Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-

resistant foam.[2][3][6]

Specific Hazards: Thermal decomposition can lead to the release of irritating gases and

vapors, including carbon monoxide and carbon dioxide.[8][5]

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.[2][8][5][6]

Visualizations
6.1. Laboratory Safety Workflow

The following diagram illustrates the general workflow for safely handling chemical compounds

in a laboratory setting.
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General Laboratory Safety Workflow
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Caption: General Laboratory Safety Workflow.

6.2. Risk Assessment Logic
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The following diagram outlines the logical steps involved in performing a risk assessment for

handling a chemical substance.

Chemical Risk Assessment Logic
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Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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